methyl 4-(N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)sulfamoyl)benzoate

• IUPAC Name: methyl 4-[4-(2-methoxyphenoxy)but-2-ynylsulfamoyl]benzoate
• InChI: InChI=1S/C19H19NO6S/c1-24-17-7-3-4-8-18(17)26-14-6-5-13-20-27(22,23)16-11-9-15(10-12-16)19(21)25-2/h3-4,7-12,20H,13-14H2,1-2H3
• InChI Key: MIXAZNQJJMHBBG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC#CCNS(=O)(=O)C2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C19H19NO6S
• Molecular Weight: 389.4 g/mol

Description

Methyl 4-(N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)sulfamoyl)benzoate, also known as MMB, is a chemical compound that has been attracting significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of compounds related to "methyl 4-(N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)sulfamoyl)benzoate" is a crucial area of research, emphasizing the development of intermediates for complex natural products and pharmaceuticals. For example, Lou Hong-xiang (2012) demonstrated the synthesis of methyl 4-(5-formyl-2-methoxyphenoxy)benzoate as an important intermediate for the total synthesis of bisbibenzyls, which exhibit diverse biological activities. The optimized synthesis involved condensation reactions with specific catalysts and conditions, highlighting the compound's role in synthetic chemistry and material science applications (Lou Hong-xiang, 2012).

Photophysical and Photochemical Applications

Research into the photophysical properties of related compounds has revealed their potential in applications such as photopolymerization and photosensitizers. For instance, Guillaneuf et al. (2010) introduced a new compound for nitroxide-mediated photopolymerization, demonstrating its efficacy as a photoiniferter due to its unique photophysical and photochemical properties (Guillaneuf et al., 2010). Additionally, Pişkin et al. (2020) synthesized and characterized new zinc phthalocyanine derivatives with remarkable singlet oxygen quantum yield, suggesting their potential as Type II photosensitizers for cancer treatment in photodynamic therapy (Pişkin et al., 2020).

Environmental and Biopolymer Applications

The liquefaction of lignocellulosic materials and the subsequent production of phenolic-rich products and sugar derivatives (biopolyols) represent an innovative approach to utilizing biomass for renewable chemical feedstocks. Xu et al. (2012) explored this method, achieving significant conversion rates and identifying key phenolic derivatives such as 2-methoxy-4-propyl-phenol and 4-hydroxy-3-methoxy-benzoic acid methyl ester, which are crucial for the development of sustainable materials and chemicals (Xu et al., 2012).